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Compound of Interest

Compound Name: Methyl heptafluorobutyrate

Cat. No.: B1199088 Get Quote

Introduction
Methyl heptafluorobutyrate (MHFB), a fluorinated ester with the chemical formula C₅H₃F₇O₂,

is emerging as a promising solvent for a variety of organic reactions. Its unique combination of

physical and chemical properties, including high density, moderate boiling point, and low

toxicity, positions it as a viable alternative to conventional organic solvents.[1][2] This document

provides detailed application notes and protocols for the use of methyl heptafluorobutyrate
as a solvent in key organic transformations, targeting researchers, scientists, and professionals

in drug development.

Physicochemical Properties
A comprehensive understanding of a solvent's properties is crucial for its effective application.

Methyl heptafluorobutyrate is a colorless, clear liquid with a suite of characteristics that make

it an attractive medium for chemical reactions.[2]
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Property Value Reference

CAS Number 356-24-1 [1][3]

Molecular Formula C₅H₃F₇O₂ [1][2][3]

Molecular Weight 228.07 g/mol [2][3]

Boiling Point 80-81 °C [1][2][4]

Melting Point -86 °C [1][4]

Density 1.472 g/mL at 25 °C [1][4]

Refractive Index n20/D 1.293 [1][2]

Flash Point >230 °F (>110 °C) [1][4]

Vapor Pressure 87 mmHg at 25 °C [1]

Solubility in Water Slight [1]

Advantages of Methyl Heptafluorobutyrate as a
Solvent
The unique properties of methyl heptafluorobutyrate offer several advantages in the context

of organic synthesis, aligning with the principles of green chemistry.
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Advantages of Methyl Heptafluorobutyrate

Key Properties

Resulting Advantages

Methyl Heptafluorobutyrate

High Density Moderate Boiling Point Chemical Inertness Low Toxicity

Facilitated Product Separation Controlled Reaction ConditionsPotential for Recyclability Broad Reaction Compatibility Improved Safety Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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